5-fluoro-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrimidin-2-amine

• IUPAC Name: 5-fluoro-N-[1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl]pyrimidin-2-amine
• InChI: InChI=1S/C15H16F4N6/c1-9-22-12(15(17,18)19)6-13(23-9)25-4-2-11(3-5-25)24-14-20-7-10(16)8-21-14/h6-8,11H,2-5H2,1H3,(H,20,21,24)
• InChI Key: CCEWTXBWRQLTRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCC(CC2)NC3=NC=C(C=N3)F)C(F)(F)F
• Molecular Formula: C15H16F4N6
• Molecular Weight: 356.32 g/mol

Description

The compound “5-fluoro-N-{1-[2-methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperidin-4-yl}pyrimidin-2-amine” is a pyrimidine derivative. Pyrimidines are important substances in the synthesis of various active molecules that are extensively used in the intermediate skeleton of agrochemicals. They have attracted more and more attention due to their extensive biological activities, including antiviral, antibacterial, antifungal, and insecticidal activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a boiling point of 799.1±60.0 °C (Predicted), a density of 1.40±0.1 g/cm3 (Predicted), and it is insoluble in water. It should be stored at 4°C. The acidity coefficient (pKa) is 14.33±0.10 (Predicted).

Scientific Research Applications

Antiviral Activity

• Researchers have investigated derivatives of this compound for their antiviral potential. For instance:
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Anti-HIV Properties

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Fungicidal Activity

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Mechanism of Action

Biochemical Pathways

The primary pathway affected by this compound is the electron transport chain in the mitochondria. The inhibition of this pathway leads to a decrease in ATP production, disrupting various downstream cellular processes that require ATP .

Result of Action

The result of the action of this compound is the disruption of ATP production in fungal cells, leading to cell death and providing its fungicidal activity .

Future Directions

With the increasing evolution of pesticide resistance, pyrimidinamine derivatives are considered promising agricultural compounds because of their outstanding activity and their mode of action which is different from other fungicides. The development of novel and promising fungicides is urgently required. This compound, being a pyrimidinamine derivative, could potentially be a part of this future direction.